Cas no 69-09-0 (Chlorpromazine hydrochloride)

• Product Name: Chlorpromazine hydrochloride
• CAS No: 69-09-0
• MF: C₁₇H₂₀Cl₂N₂S
• MW: 355.325100898743
• MDL: MFCD00012654
• CID: 33890
• PubChem ID: 6240
• Update Time: 2026-04-02

Chlorpromazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• chloropromazine hydrochloride
• Chlorpromazine hydrochloride
• Chlorpromazine HCL
• Chlorpromazine
• 2-CHLORO-10-(3-DIMETHYLAMINOPROPYL)PHENOTHIAZINE HCL
• 2-CHLORO-10-[3'-(DIMETHYLAMINO)PROPYL]PHENOTHIAZINE, HCL
• 2-CHLORO-10-(3-DIMETHYLAMINOPROPYL)PHENOTHIAZINE HYDROCHLORIDE
• 2-CHLORO-N,N-DIMETHYL-10H-PHENOTHIAZINE-10-PROPANAMINE, HCL
• HEBANIL
• LARGACTIL
• KLORPROMEX
• 3-(2-chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine
• [3-(2-Chloro-10H-phenothiazin-10-yl)propyl]-dimethylamine hydrochloride
• Chlorpromazine (hydrochloride)
• Chlorpromazine hydrochloride (CPZ, Largactil®, Thorazine®, Megaphen®)
• Chlorpromazine hydrochloride solution
• CHLORPROMAZINE HYDROCHLORIDE, USP GRADE
• 2-Chloro-10-[3-(dimethylamino)-1-propyl]phenothiazine Hydrochloride
• CPZ
• Thorazine
• Contomin
• Chloropromazine
• Chlorderazin
• Aminazine
• Chlorpromados
• Megaphen
• Fenactil
• Propaphenin
• Clorpromazina
• Sanopron
• Psychozine
• Ampliactil
• Torazina
• Largactyl
• Aminazin
• 2-Chloropromazine
• Wintermin
• Fenaktyl
• Promazil
• Promactil
• Phenactyl
• Prozil
• Esmind
• Elmarin
• Proma
• Chlor-Promanyl
• Largactilothiazine
• Chlorpromazinum
• Chlorpromazin
• Novomazina
• Fraction AB
• Amplictil
• SKF 2601-A
• Plegomasine
• Cromedazine
• Ami
• 3-(2-chlorophenothiazin-10-yl)-N,N-dimethylpropan-1-amine;hydrochloride.
• Hibanil
• NSC-17479
• MLS002222157
• [3-(2-chloro-10H-phenothiazin-10-yl)propyl]dimethylamine hydrochloride
• Neurazine
• Chlorpromazine Hcl Intensol
• 2-chloro-10-(3-dimethylaminopropyl) phenothiazine hydrochloride
• Chlorpromazinium chloride
• Aminazinum (for the hydrochloride)
• Promacid
• Hybernal
• Largaktyl
• chlorpromazinhydrochlorid-
• CHLORPROMAZINE HYDROCHLORIDE [EP IMPURITY]
• FBSMERQALIEGJT-UHFFFAOYSA-N
• CAS-69-09-0
• Tox21_300517
• Unitensen
• Chlorpromazine.HCl
• 3-(2-chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine hydrochloride
• CHEBI:3649
• Megaphen hydrochloride
• AC1LCWF1
• SR-01000000012
• Chlorpromazine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• MLS000069401
• 1329612-87-4
• WLN: T C666 BN ISJ B3N1&1 EG &GH
• CHLORPROMAZINE HYDROCHLORIDE [EP MONOGRAPH]
• Chlorpromazine Hydrochloride Intensol
• CPZ (VAN)
• AI3-28023
• LP00249
• Hibernal
• C17H19ClN2S.ClH
• Promapar
• Z104477466
• MFCD00012654
• Sonazine
• 10-(3-Dimethylaminopropyl)-2-chlorophenothiazine monohydrochloride
• 10H-phenothiazine-10-propanamine hydrochloride, 2-chloro-N,N-dimethyl-
• SMR000058254
• MLS001148603
• Tox21_500249
• Chloractil
• SR-01000000012-2
• 4560 Rp hydrochloride
• SCHEMBL41771
• CHLORPROMAZINE HYDROCHLORIDE [VANDF]
• Aminazinum
• NSC17479
• EINECS 200-701-3
• 3-(2-chlorophenothiazin-10-yl)-N,N-dimethylpropan-1-amine;hydrochloride
• 9WP59609J6
• Chlorpromazine, Hydrochloride
• Fenactil monohydrochloride
• Chloropromazin hydrochloride
• Chlorpromazin-d6 hydrochloride
• CHLORPROMAZINE HYDROCHLORIDE [USP MONOGRAPH]
• 2-Chloro-10-[3-(dimethylamino)propyl]phenothiazine monohydrochloride
• NSC226514
• 69-09-0 (HCl)
• Chlorpromazine hydrochloride, 98%
• Promexin
• Phenothiazine hydrochloride
• Chlorpromazini hydrochloridum
• Chlorpromazine hydrochloride, meets USP testing specifications
• NCGC00024409-09
• Tranzine
• Chlorpromazine, Hydrochloride - CAS 69-09-0
• CHLORPROMAZINE HYDROCHLORIDE [MI]
• CCRIS 6221
• Chlorpromazine hydrochloride (JP17/USP)
• s2456
• NCGC00254272-01
• Marazine
• D89519
• CHLORPROMAZINE HYDROCHLORIDE [WHO-DD]
• Chlorpromazine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• Q-200842
• AC-10573
• DTXCID404827
• DTXSID7024827
• Plegomazin
• Opera_ID_1294
• Chlorpromazine hydrochloride [USP:BAN:JAN]
• Promachel
• C-165
• Q27106159
• CHLORPROMAZINE HYDROCHLORIDE [ORANGE BOOK]
• HY-B0407A
• NCGC00260934-01
• NCGC00093711-02
• CHLORPROMAZINE HYDROCHLORIDE [JAN]
• 10H-Phenothiazine-10-propanamine, 2-chloro-N,N-dimethyl-, hydrochloride (1:1)
• Chlorpromazine chloride
• Largactil monohydrochloride
• Norcozine
• 10H-Phenothiazine-10-propanamine, 2-chloro-N,N-dimethyl-, monohydrochloride
• 2-Chloro-10-(3-(dimethylamino)propyl)phenothiazine monohydrochloride
• Contomin hydrochloride
• CHLORPROMAZINE HYDROCHLORIDE [WHO-IP]
• Chlorpromazine hydrochloride [USAN:BAN:JAN]
• HMS1568M09
• LS-1585
• NCGC00093711-01
• NC00552
• 69-09-0
• CHEMBL1713
• Ampliactil monohydrochloride
• Aminazin monohydrochloride
• BCP30284
• CHLORPROMAZINE HYDROCHLORIDE [USP-RS]
• UNII-9WP59609J6
• NCI-C05210
• Chlorpromazine monohydrochloride
• CHLORPROMAZINE HYDROCHLORIDE [GREEN BOOK]
• NCGC00180973-01
• Phenothiazine, 2-chloro-10-(3-(dimethylamino)propyl)-, monohydrochloride
• CCG-220064
• Chlorpromazine-13C,d3 Hydrochloride
• CCG-221553
• EU-0100249
• Chloropromazine monohydrochloride
• SR-01000000012-9
• Propaphen
• CHLORPROMAZINE HYDROCHLORIDE [MART.]
• Chlorpromazine hydrochloride, VETRANAL(TM), analytical standard
• 7-[Diethylamino]coumarin-3-carbonylazide
• NSC 17479
• Lomazine
• C07952
• EN300-20245
• CHLORPROMAZINI HYDROCHLORIDUM [WHO-IP LATIN]
• Taroctyl
• Propaphenin hydrochloride
• FT-0665009
• Klorproman
• D00789
• Chlorpromazine hydrochloride, >=98% (TLC)
• C2481
• FT-0623715
• Chlorpromazine Hydrochloride 1.0 mg/ml in Methanol (as free base)
• Megatil
• 2-Chloro-10-(3-dimethylaminopropyl)phenothiazine monohydrochloride
• C 8138
• Thorazine hydrochloride
• Prestwick_58
• AKOS005111082
• SW196373-5
• Sonazine (TN)
• Chlorpromazine.HCl, 1mg/ml in Methanol
• MLS-0090820.0001
• CHLORPROMAZINE HYDROCHLORIDE (MART.)
• 2-chloro-N,N-dimethyl-10H-phenothiazine-10-propanamine monohydrochloride
• Hydrochloride, Chlorpromazine
• CHLORPROMAZINE HYDROCHLORIDE (EP MONOGRAPH)
• CHLORPROMAZINE HYDROCHLORIDE (USP-RS)
• LS-14587
• CHLORPROMAZINE HCI
• CHLORPROMAZINE HYDROCHLORIDE (EP IMPURITY)
• CHLORPROMAZINE HYDROCHLORIDE (USP MONOGRAPH)
• NS00078900
• PHENOTHIAZINE-10-PROPANAMINE, 2-CHLORO-N,N-DIMETHYL-, MONOHYDROCHLORIDE
• 3-(2-Chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropylamine monohydrochloride
• AMINAZIN HYDROCHLORIDE
• Chlorpromazine hydrochloride in methanol
• Chloropromazine HCl
• Chlorpromazine.HCl, 1mg/ml in Methanol (as free base)
• Chlorpromazine HCl?

• MDL： MFCD00012654
• Inchi： 1S/C17H19ClN2S.ClH/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20;/h3-4,6-9,12H,5,10-11H2,1-2H3;1H
• InChI Key： FBSMERQALIEGJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)CCCN(C)C.Cl

Computed Properties

• Exact Mass: 354.07200
• Monoisotopic Mass: 354.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 31.8

Experimental Properties

• Color/Form: White or milky white crystalline powder, moisture inducing, slightly smelly, extremely bitter, easy to oxidize, and gradually turns reddish brown in air or sunlight
• Density: 1.2221 (estimate)
• Melting Point: 195.0 to 199.0 deg-C
• Boiling Point: 450.1°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: 1.4436 (20 C)
• Water Partition Coefficient: >=10 g/100 mL at 24 ºC
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents. Air and light sesnsitive.
• PSA: 31.78000
• LogP: 5.76140
• Merck: 2185
• Color/Form: 1.0 mg/mL in methanol (as free base)
• Sensitiveness: Sensitive to light and humidity
• Solubility: Soluble in water, ethanol and chloroform, insoluble in ether and benzene

Chlorpromazine hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H330
• Warning Statement： P260-P284-P301 + P310-P310
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 25-26
• Safety Instruction： S28-S36/37-S45
• FLUKA BRAND F CODES：3-10-21
• RTECS：SO1750000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：I
• TSCA：Yes
• Toxicity：LD50 orally in rats: 225 mg/kg (Goldenthal)
• Storage Condition：4°C, protect from light *The compound is unstable in solutions, freshly prepared is recommended.
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R25
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Chlorpromazine hydrochloride

Chlorpromazine Hydrochloride: A Comprehensive Overview of Its Applications and Recent Research Developments

Chlorpromazine hydrochloride, with the chemical formula C₁₈H₂₆N₂S·HCl, is a well-established pharmaceutical compound identified by its CAS number 69-09-0. This compound belongs to the phenothiazine class of drugs and has been widely utilized in the treatment of various psychiatric disorders for several decades. Its molecular structure and pharmacological properties have made it a subject of extensive research, leading to numerous clinical applications and ongoing studies.

The primary therapeutic use of Chlorpromazine hydrochloride is in the management of schizophrenia, a severe mental disorder characterized by hallucinations, delusions, and disorganized thinking. The compound exerts its effects primarily by blocking dopamine D₂ receptors in the brain, which helps in alleviating the positive symptoms of schizophrenia. Beyond its antipsychotic properties, Chlorpromazine hydrochloride has also been found to possess antiemetic, antihistaminic, and mild alpha-adrenergic blocking activities.

In recent years, research has delved deeper into the multifaceted mechanisms of action of Chlorpromazine hydrochloride. Studies have shown that it not only interacts with dopamine receptors but also influences serotonin receptors, particularly 5-HT₂ and 5-HT_1A receptors. This dual action has led to a better understanding of its therapeutic efficacy and potential side effects. Furthermore, investigations have highlighted its role in modulating inflammatory pathways, making it a candidate for treating conditions beyond psychiatric disorders.

One of the most significant advancements in the field has been the exploration of Chlorpromazine hydrochloride's potential in neuroprotective therapies. Emerging research indicates that this compound may help protect against neurodegenerative diseases such as Alzheimer's and Parkinson's by inhibiting oxidative stress and reducing neuroinflammation. These findings have opened new avenues for therapeutic development, particularly in elderly populations where these conditions are prevalent.

The pharmacokinetics of Chlorpromazine hydrochloride have also been extensively studied to optimize its clinical use. The compound is well-absorbed after oral administration and exhibits a relatively long half-life, allowing for once or twice daily dosing. However, its metabolism can be influenced by genetic factors and drug interactions, necessitating careful monitoring in patients with liver or kidney impairment. Recent studies have utilized pharmacogenomic approaches to identify genetic markers that can predict response rates and side effect profiles, enhancing personalized medicine strategies.

Beyond its psychiatric applications, Chlorpromazine hydrochloride has found utility in managing acute manic episodes associated with bipolar disorder. Its rapid onset of action makes it particularly valuable in stabilizing patients during these critical phases. Additionally, its antiemetic properties have been leveraged in managing nausea and vomiting induced by chemotherapy, surgery, or motion sickness.

The safety profile of Chlorpromazine hydrochloride is well-documented, but like all medications, it is associated with potential side effects. Common adverse effects include sedation, dry mouth, constipation, and blurred vision. More serious side effects such as tardive dyskinesia and extrapyramidal symptoms (EPS) have been reported with long-term use. However, recent research has focused on minimizing these risks through dose optimization and combination therapies that mitigate motor side effects while maintaining therapeutic efficacy.

In conclusion, Chlorpromazine hydrochloride, identified by its CAS number 69-09-0, remains a cornerstone in psychiatric medication due to its extensive therapeutic applications and well-understood mechanisms of action. Ongoing research continues to uncover new potentials for this compound in treating neurodegenerative diseases and optimizing patient care through personalized medicine approaches. As our understanding of its pharmacology evolves, so does its relevance in modern medical practice.